Cas no 138764-85-9 (PACAP-38 (31-38), human, mouse, rat)
PACAP-38 (31-38) is a bioactive peptide fragment derived from pituitary adenylate cyclase-activating polypeptide (PACAP-38), sharing sequence homology across human, mouse, and rat species. This octapeptide corresponds to the C-terminal region (residues 31–38) of PACAP-38, retaining functional relevance in neurobiological and physiological studies. Its conserved sequence ensures cross-species applicability in receptor binding assays, signal transduction research, and mechanistic studies of PACAP-mediated pathways. The peptide is synthesized to high purity, ensuring reproducibility in experimental settings. PACAP-38 (31-38) serves as a valuable tool for investigating the role of PACAP fragments in neurotransmission, neuroprotection, and metabolic regulation, offering researchers a targeted approach to dissect region-specific effects of the full-length peptide.

138764-85-9 structure
Product name:PACAP-38 (31-38), human, mouse, rat
CAS No:138764-85-9
MF:C47H83N17O11
MW:1062.26922
CID:824776
PACAP-38 (31-38), human, mouse, rat Chemical and Physical Properties
Names and Identifiers
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- TYR-LYS-GLN-ARG-VAL-LYS-ASN-LYS-NH2
- H-TYR-LYS-GLN-ARG-VAL-LYS-ASN-LYS-NH2
- PACAP 1-38,PituitaryAdenylateCyclase-ActivatingPolypeptide1-38
- PACAP-38 (31-38) (human, chicken, mouse, ovine, porcine, rat)
- PITUITARY ADENYLATE CYCLASE ACTIVATING POLYPEPTIDE-38 (31-38) (HUMAN, CHICKEN, MOUSE, OVINE, PORCINE, RAT)
- PACAP 1-38
- PHE-THR-ASP-SER-TYR-SER-ARG-TYR-ARG-LYS-GLN-MET-ALA-VAL-LYS-LYS-TYR-LEU-ALA-ALA-VAL-LEU-NH2: FTDSYSRYRKQMAVKKYLAAVL0NH2
- PITUITARY ADENYLATE CYCLASE-ACTIVATING POLYPEPTIDE 1-38
- PACAP-38 (31-38), human, mouse, rat
-
- Inchi: InChI=1S/C47H83N17O11/c1-26(2)38(46(75)62-32(12-5-8-22-50)42(71)63-35(25-37(53)67)45(74)58-30(39(54)68)10-3-6-20-48)64-44(73)33(13-9-23-57-47(55)56)60-43(72)34(18-19-36(52)66)61-41(70)31(11-4-7-21-49)59-40(69)29(51)24-27-14-16-28(65)17-15-27/h14-17,26,29-35,38,65H,3-13,18-25,48-51H2,1-2H3,(H2,52,66)(H2,53,67)(H2,54,68)(H,58,74)(H,59,69)(H,60,72)(H,61,70)(H,62,75)(H,63,71)(H,64,73)(H4,55,56,57)/t29-,30-,31-,32-,33-,34-,35-,38-/m0/s1
- InChI Key: YJQRDMBVNVOBLN-MQXDESKPSA-N
- SMILES: CC([C@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](N)CC1=CC=C(O)C=C1)=O)CCCCN)=O)CCC(N)=O)=O)CCCNC(N)=N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CCCCN)=O)CC(N)=O)=O)CCCCN)=O)C
Computed Properties
- Exact Mass: 1061.65000
- Hydrogen Bond Donor Count: 18
- Hydrogen Bond Acceptor Count: 28
- Heavy Atom Count: 75
- Rotatable Bond Count: 47
Experimental Properties
- PSA: 519.18000
- LogP: 3.41740
PACAP-38 (31-38), human, mouse, rat Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
AAPPTec | P002228-25mg |
PACAP-38 (31-38) |
138764-85-9 | 25mg |
$500.00 | 2024-07-19 | ||
TargetMol Chemicals | TP1618-10 mg |
PACAP-38 (31-38), human, mouse, rat |
138764-85-9 | 98% | 10mg |
¥ 6,060 | 2023-07-10 | |
TargetMol Chemicals | TP1618-5 mg |
PACAP-38 (31-38), human, mouse, rat |
138764-85-9 | 98% | 5mg |
¥ 4,080 | 2023-07-10 | |
TargetMol Chemicals | TP1618-5mg |
PACAP-38 (31-38), human, mouse, rat |
138764-85-9 | 5mg |
¥ 3740 | 2024-07-19 | ||
TargetMol Chemicals | TP1618-10mg |
PACAP-38 (31-38), human, mouse, rat |
138764-85-9 | 10mg |
¥ 5570 | 2024-07-19 | ||
1PlusChem | 1P009BEI-5mg |
H-TYR-LYS-GLN-ARG-VAL-LYS-ASN-LYS-NH2 |
138764-85-9 | 99% | 5mg |
$552.00 | 2024-06-21 | |
A2B Chem LLC | AE33882-5mg |
H-TYR-LYS-GLN-ARG-VAL-LYS-ASN-LYS-NH2 |
138764-85-9 | 99% | 5mg |
$485.00 | 2024-04-20 | |
TargetMol Chemicals | TP1618-5mg |
PACAP-38 (31-38), human, mouse, rat |
138764-85-9 | 5mg |
¥ 3740 | 2024-07-23 | ||
TargetMol Chemicals | TP1618-10mg |
PACAP-38 (31-38), human, mouse, rat |
138764-85-9 | 10mg |
¥ 5570 | 2024-07-23 | ||
MedChemExpress | HY-P1845-10mg |
PACAP-38 (31-38), human, mouse, rat |
138764-85-9 | 99.98% | 10mg |
¥6700 | 2024-07-20 |
PACAP-38 (31-38), human, mouse, rat Related Literature
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:138764-85-9)PACAP-38 (31-38), human, mouse, rat

Purity:99%/99%/99%
Quantity:10mg/5mg/1mg
Price ($):840.0/564.0/188.0